Cas no 3846-71-7 (UV-320)

• Product Name: UV-320
• CAS No: 3846-71-7
• Molecular Formula: C₂₀H₂₅N₃O
• Molecular Weight: 323.4320
• MDL: MFCD00142738
• CID: 44533
• PubChem ID: 77455

UV-320 Properties

Names and Identifiers

• 2-(2H-Benzo[d][1,2,3]triazol-2-yl)-4,6-di-tert-butylphenol
• 2H-Benzotriazol-2-yl-4,6-di-tert-butylphenol
• 2-(2-Hydroxy-3,5-di-tert-butylphenyl)-2H-benzotriazole
• Hydroxydibutylphenylbenzotriazole
• 2-(3,5-Di-tert-butyl-2-hydroxyphenyl)-2H-benzotriazole
• 2-(2-Hydroxy-3,5-di tert-butylphenyl)benzotriazole
• TINUVIN 320
• ULTRAVIOLET ABSORBER UV-320
• UV-320
• 2-BENZOTRIAZOLE-2-YL-4,6-DI-TERT-BUTYLPHENOL
• 2-(2'-HYDROXY-3',5'-DI-TERT-BUTYLPHENYL)BENZOTRIAZOLE
• 2-(2-HYDROXY-3,5-DI-TERT-BUTYLPHENYL)BENZOTRIAZOLE
• 2-(2H-BENZOTRIAZOL-2-YL)-4,6-DI-T-BUTYLPHENOL
• Ultraviolet absorbent UV-320
• 2 ( 2' HYDROXY 3', 5' DI TERT AMYLPHENYL ) BENZOTRIAZOLE
• 2-(3,5-Di-tert-butyl-2-hydroxyphenyl)2H-benzotriazole
• 2-(benzotriazol-2-yl)-4,6-ditert-butylphenol
• 2-(3,5-Di-tert-butyl-2-hydroxyphenyl)2H-benzotriazole Standard
• 2-(2H-benzotriazol-2-yl)-4,6-di-tert-butylphenol
• 2-(2H-benzotriazol-2-yl)-4
• HDBB
• Phenol, 2-(2H-benzotriazol-2-yl)-4,6-bis(1,1-dimethylethyl)-
• 2-Benzotriazol-2-yl-4,6-di-tert-butylphenol
• 2-Benzotriazol-2-yl-4,6-di-tert-butyl-phenol
• LHPPDQUVECZQSW-UHFFFAOYSA-N
• AK109197
• 2-(benzotriazol-2-yl)-4
• Q43105370
• 2-(2H-1,2,3-benzotriazol-2-yl)-4,6-di-
• 2-(2'-hydroxy-3',5'-di-t-butyl phenyl)benzotriazol
• 2-(2H-Benzo[d][1 pound not2 pound not3]triazol-2-yl)-4 pound not6-di-tert-butylphenol
• DTXSID4052059
• AKOS000508076
• phenol, 2-(2H-1,2,3-benzotriazol-2-yl)-4,6-bis(1,1-dimethylethyl)-
• EVERSORB 77
• VIOSORB 582
• E78654
• EINECS 223-346-6
• A825098
• SR-01000420895
• ChemDiv3_001064
• 2-(2-benzotriazolyl)-4,6-ditert-butylphenol
• MFCD01075688
• 2-(2'-hydroxy-3',5'-di-tert.-butylphenyl)-2H-benzotriazole
• SEESORB 705
• CHISORB 320
• Oprea1_853721
• 2-(2'-hydroxy-3',5'-di-tert-butylphenyl) benzotriazole
• SR-01000420895-1
• 2-(benzotriazol-2-yl)-4,6-ditert-butyl-phenol
• CS-W018937
• benzotriazol-2-yl-4,6-di-tert-butyl-phenol
• 2-(2'-hydroxy-3',5'-di-t-butylphenyl)benzotriazole
• SUMISORB 320
• NS00005766
• IDI1_020030
• 2-(2H-1,2,3-benzotriazol-2-yl)-4,6-di-tert-butylphenol
• US7KL87A2P
• 3846-71-7
• Oprea1_185869
• SCHEMBL29708
• 2-(2'-hydroxy-3',5'-di-tert-butylphenyl) benzotriazol
• GS-3142
• W-106481
• KEMISORB 75
• FT-0608472
• 2-(2h-benzotriazol-2-yl)-4,6-bis(1,1-dimethylethyl)-phenol
• HMS1476A08
• UNII-US7KL87A2P
• 1ST15678
• 1ST15678-1000
• 2-(2\\'-Hydroxy-3\\',5\\'-di-tert-butylphenyl)benzotriazole
• 2-(2H-Benzo[d][1,2,3]triazol-2-yl)-4,6-di-tert-butylphenol Solution in Acetonitrile, 1000mug/mL

• MDL： MFCD00142738
• InChIKey： LHPPDQUVECZQSW-UHFFFAOYSA-N
• Inchi： 1S/C20H25N3O/c1-19(2,3)13-11-14(20(4,5)6)18(24)17(12-13)23-21-15-9-7-8-10-16(15)22-23/h7-12,24H,1-6H3
• SMILES： O([H])C1C(=C([H])C(=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N1N=C2C([H])=C([H])C([H])=C([H])C2=N1
• BRN： 625141

Computed Properties

• Exact Mass: 323.20000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 323.2
• Heavy Atom Count: 24
• Complexity: 425
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 50.9

Experimental Properties

• LogP: 4.72110
• PSA: 50.94000
• Refractive Index: 1.585
• Boiling Point: 444.0±55.0 °C at 760 mmHg
• Melting Point: 152-154 ºC
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 215°C
• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3

UV-320 Security Information

• Safety Term：S22;S36/37;S45
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R48/22; R52/53
• Hazardous Material transportation number：3077
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： R48/22: long term exposure or careless swallowing will seriously damage health
• Signal Word：Warning

UV-320 Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons